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A paradigm shift is underway in the analysis of gold ores, with Gamma Activation Analysis
(GAA) emerging as a rapid, non-destructive, and increasingly accurate alternative to the
centuries-old fire assay method. This guide provides a comprehensive comparison of GAA and
fire assay, offering researchers, scientists, and drug development professionals a detailed
overview of the experimental protocols, performance data, and underlying principles of this
transformative technology.

At the forefront of GAA technology is PhotonAssay, a commercially available method that
utilizes high-energy X-rays to activate gold atoms within large ore samples, providing a direct
measurement of gold concentration.[1] This technique addresses many of the limitations of fire
assay, offering significant improvements in speed, sample representativeness, and
environmental safety.[2]

Performance Metrics: GAA vs. Fire Assay

The accuracy and reliability of any analytical technique are paramount. The following table
summarizes key performance indicators for GAA (specifically the PhotonAssay method) and
the traditional fire assay, demonstrating the competitive and often superior capabilities of the
nuclear method.
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Gamma Activation

Feature . Fire Assay
Analysis (PhotonAssay)
Sample Size 400 - 650 g[3] 10 - 50 g[3]
o As little as 2 minutes per
Analysis Time 3 - 4 hours[4]

sample[2]

Detection Limit

0.015 - 0.030 ppm for typical
gold ores[2]

Typically 1 - 3 ppb (0.001 -
0.003 ppm)[5]

~10% relative at 0.2 g/t Au,

Can be affected by sample

Precision ~4% at 1 g/t Au, <1.5% at 10 ] ]
homogeneity and fluxing[5]
g/t Au[6]
Throughput ~70 samples per hour[4] Significantly lower
Destructive No[1] Yes|[5]
Lead and other hazardous
Hazardous Waste None[4]

materials[4]

CO2 Emissions

0.45 kg per sample[4]

0.91 kg per sample[4]

The Science Behind Gamma Activation Analysis

GAA operates on the principle of photonuclear excitation. A sample is irradiated with high-

energy X-rays, typically generated by a linear accelerator (LINAC).[7] These photons interact

with the nucleus of gold-197 (°’Au), the only stable isotope of gold, exciting it to a metastable

state, 197mAu.[8] This excited isomer then decays with a short half-life, emitting characteristic

gamma rays that are measured by a high-resolution detector. The intensity of these gamma

rays is directly proportional to the concentration of gold in the sample.

Nuclear Reaction and Decay Pathway

The fundamental nuclear reaction and subsequent decay process in the GAA of gold are as

follows:

o Photo-excitation: A high-energy photon (y) interacts with a stable gold nucleus (*°’Au),

exciting it to its metastable isomer (1°/MmAu). °’Au +y - 197MAy
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 Isomeric Transition: The metastable isomer 1°’MAu is unstable and decays back to the stable
197Au state with a half-life of 7.73 seconds by emitting a gamma ray with a characteristic
energy of 279 keV.[8] 1°’MAu — 1°7Au + vy (279 keV)

The detection and quantification of this 279 keV gamma-ray peak form the basis of the gold
measurement.

Isomeric Decay & Detection
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Nuclear reaction and decay pathway in GAA for gold.

Experimental Protocols
Gamma Activation Analysis (PhotonAssay) Workflow

The PhotonAssay technique streamlines the analytical process, minimizing sample preparation
and delivering rapid results.[9]

o Sample Preparation: Ore samples, such as drill core or reverse circulation chips, are
crushed to a top size of 2-3 mm.[10] Unlike fire assay, pulverization is not required, which
reduces potential gold losses due to smearing.[10]

o Sample Encapsulation: A 400-500 g aliquot of the crushed sample is placed into a sealed
plastic jar.[4]

e Irradiation: The sample jar is transported via a fully automated robotic system to an
irradiation chamber. Here, it is exposed to a beam of high-energy X-rays from a linear
accelerator for approximately 15 seconds.[4]
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* Measurement: The activated sample is then rapidly moved to a detector station equipped
with high-purity germanium (HPGe) detectors. The characteristic 279 keV gamma rays
emitted from the decay of 1°’™Au are counted.[11]

+ Repeat Cycle (Optional): For low-grade samples, the irradiation and measurement cycle may
be repeated to improve statistical precision.[11]

+ Data Analysis: The concentration of gold is calculated from the measured gamma-ray
intensity. The results are typically available within two minutes of the sample being loaded.[2]

1. Sample Preparation
(Crush to 2-3 mm)

2. Sample Encapsulation
(400-500g in jar)

3. Irradiation
(15s with high-energy X-rays)

4. Measurement
(HPGe Detector)

5. Repeat Cycle?
(for low grades)

6. Data Analysis
& Reporting
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Workflow of the PhotonAssay GAA method.

Traditional Fire Assay Protocol

Fire assay, while considered a "gold standard" for its accuracy in certain applications, is a
multi-stage, destructive process.[5]

Sample Preparation: A 10-50 g sample is pulverized to a fine powder.[3]

» Fusion: The sample is mixed with a fluxing agent (e.g., lead oxide) and heated in a furnace.
The gold is collected in a lead "button".[5]

o Cupellation: The lead button is placed in a porous cupel and heated. The lead is oxidized
and absorbed into the cupel, leaving a precious metal bead.[5]

» Parting: The bead is treated with acid to dissolve other metals, leaving behind the gold.

* Weighing: The remaining gold is weighed to determine its concentration in the original
sample.

Addressing Interferences in Gamma Activation
Analysis

While GAA is a robust technique, potential interferences can arise from the presence of certain
elements in the ore. High concentrations of uranium, thorium, and barium can interfere with the
gold measurement.[11]

o Uranium and Thorium: These elements can undergo photo-fission when irradiated with high-
energy photons, producing a complex spectrum of fission products that can increase the
background and potentially overlap with the gold signal.

e Barium: Barium has a nuclear activation product that can also contribute to the background
in the region of the gold peak.

Modern GAA systems, such as PhotonAssay, incorporate sophisticated software that flags
samples with high levels of these interfering elements.[11] While specific correction algorithms
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are proprietary, the identification of these samples allows for further analysis or the application
of specialized calibration models to ensure the accuracy of the results.

Conclusion

Gamma Activation Analysis, particularly through commercially available systems like
PhotonAssay, presents a compelling alternative to traditional fire assay for the analysis of gold
in ores. Its non-destructive nature, rapid turnaround time, and ability to analyze large, more
representative samples offer significant advantages in terms of efficiency, cost-effectiveness,
and environmental impact.[1][4] While fire assay remains a benchmark for its precision in
specific contexts, the ongoing advancements in GAA technology are poised to further enhance
its accuracy and expand its applicability across the mining and research sectors. For
researchers and professionals in drug development who may be exploring the elemental
composition of raw materials, GAA provides a powerful and efficient analytical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Revolutionizing Gold Ore Analysis: A Comparative
Guide to Gamma Activation Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10784661#improving-accuracy-of-gamma-activation-
analysis-for-gold-in-ores]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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